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Compound of Interest

Compound Name: SU6656

Cat. No.: B15619524 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

SU6656 is a potent and selective, ATP-competitive inhibitor of the Src family of non-receptor

tyrosine kinases.[1] It is a valuable tool for studying the roles of these kinases in various signal

transduction pathways that regulate cell proliferation, differentiation, and survival.[2][3][4]

Accurate and consistent preparation of SU6656 stock solutions is critical for obtaining reliable

and reproducible experimental results. These application notes provide a detailed protocol for

the preparation, storage, and handling of SU6656 stock solutions.

Data Presentation

The following tables summarize the key quantitative data for SU6656.

Table 1: Physicochemical Properties of SU6656
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Property Value Reference

Molecular Weight 371.45 g/mol [5][6]

Chemical Formula C₁₉H₂₁N₃O₃S [5][6]

Appearance
Orange to burnt orange

crystalline solid
[1]

Purity ≥95% to ≥98% (HPLC) [1][5]

Table 2: Solubility of SU6656

Solvent Maximum Concentration Reference

DMSO Up to 100 mM (37.15 mg/mL) [5]

DMSO 74 mg/mL (~199 mM) [7]

DMSO 12 mg/mL [1]

DMSO 25 mg/mL

Note: Solubility can be affected by the purity of the compound and the quality of the DMSO.

Using fresh, anhydrous DMSO is recommended.[7]

Table 3: Inhibitory Activity of SU6656 (IC₅₀ values)

Target Kinase IC₅₀ Reference

Yes 20 nM [5][6][8][9]

Lyn 130 nM [5][6][8][9]

Fyn 170 nM [5][6][8][9]

Src 280 nM [5][6][8][9]

Lck 6.88 µM [5]

PDGF Receptor >10 µM [1][4]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM SU6656 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SU6656 in Dimethyl

Sulfoxide (DMSO).

Materials:

SU6656 powder (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of SU6656 powder to room

temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of SU6656 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3715 mg of

SU6656 (Molecular Weight = 371.45 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

SU6656 powder. For 0.3715 mg, add 100 µL of DMSO.

Mixing: Vortex the solution thoroughly until the SU6656 is completely dissolved. The solution

should be clear and orange. Gentle warming in a 37°C water bath can aid dissolution if

necessary.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes or cryovials.[7][9]

Storage: Store the aliquots at -20°C.[1][5][7][9] For long-term storage (up to 1-2 years),

-80°C is also recommended.[7][9] The solid powder should be stored at -20°C.[5][7]

Safety Precautions:

SU6656 is a bioactive compound. Handle with care, wearing appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a penetrant and can carry dissolved compounds through the skin. Avoid direct

contact.

Signaling Pathway and Experimental Workflow
SU6656 Signaling Pathway Inhibition

SU6656 primarily targets Src family kinases, which are key components of various signaling

pathways. Inhibition of these kinases by SU6656 can lead to the downstream modulation of

several cellular processes. The following diagram illustrates the inhibitory effect of SU6656 on

a simplified signaling pathway.
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Caption: Simplified signaling pathway showing the inhibitory action of SU6656 on Src family

kinases.

Experimental Workflow for Preparing SU6656 Stock Solution

The following diagram outlines the logical flow of the experimental protocol for preparing a

SU6656 stock solution.
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Caption: Workflow diagram for the preparation of a SU6656 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15619524?utm_src=pdf-custom-synthesis
https://www.reagentsdirect.com/media/SU6656_Spec_Sheet.pdf
https://www.researchgate.net/publication/12253683_SU6656_a_Selective_Src_Family_Kinase_Inhibitor_Used_To_Probe_Growth_Factor_Signaling
https://pubmed.ncbi.nlm.nih.gov/11074000/
https://pubmed.ncbi.nlm.nih.gov/11074000/
https://pmc.ncbi.nlm.nih.gov/articles/PMC86555/
https://pmc.ncbi.nlm.nih.gov/articles/PMC86555/
https://www.rndsystems.com/products/su-6656_6475
https://www.sigmaaldrich.com/SG/en/product/mm/572636
https://www.sigmaaldrich.com/SG/en/product/mm/572636
https://www.selleckchem.com/products/su6656.html
https://www.caymanchem.com/product/13338/su6656
https://www.medchemexpress.com/SU6656.html
https://www.benchchem.com/product/b15619524#how-to-prepare-su6656-stock-solution
https://www.benchchem.com/product/b15619524#how-to-prepare-su6656-stock-solution
https://www.benchchem.com/product/b15619524#how-to-prepare-su6656-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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